Cas no 1261916-98-6 (2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid)

• Product Name: 2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid
• CAS No: 1261916-98-6
• MF: C₁₆H₁₃F₃O₃
• MW: 310.267835378647
• MDL: MFCD18322801
• CID: 1219621
• PubChem ID: 53228620
• Update Time: 2025-04-20

2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid
• 4'-Methoxy-4-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
• 2-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-5-METHYLBENZOIC ACID
• MFCD18322801
• DTXSID70692153
• 1261916-98-6
• 2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%

• MDL： MFCD18322801
• Inchi： 1S/C16H13F3O3/c1-9-3-5-11(12(7-9)15(20)21)10-4-6-14(22-2)13(8-10)16(17,18)19/h3-8H,1-2H3,(H,20,21)
• InChI Key： GCGMUMZIYHAFHE-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C1C=CC(C)=CC=1C(=O)O)OC)(F)F

Computed Properties

• Exact Mass: 310.08167876g/mol
• Monoisotopic Mass: 310.08167876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 46.5Ų